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Compound of Interest

Compound Name: d-KYFIL

Cat. No.: B15550767

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling Carfilzomib, a potent tetrapeptide
epoxyketone proteasome inhibitor. Adherence to these procedures is vital to ensure personal
safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Carfilzomib
to minimize exposure risks. The following table summarizes the required PPE based on the
activity being performed.
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Activity Required Personal Protective Equipment

Double chemotherapy gloves (outer pair over
U Kina/Regeiv work gloves if applicable), elastomeric half-mask
npacking/Receivin
P J J with a multi-gas cartridge and P100 filter if

packaging is not enclosed in plastic.[1]

Two pairs of chemotherapy gloves (ASTM
D6978 compliant), disposable gown
(impermeable, long-sleeved, back-closing), hair
cover, beard cover (if applicable), shoe covers,

Compounding/Weighing safety glasses with side-shields or chemical
splash goggles, and a NIOSH-approved
respirator if not handled within a containment
primary engineering control (C-PEC) like a
chemical hood.[1][2][3][4]

Two pairs of chemotherapy gloves, a disposable
o ] ] ) gown shown to be resistant to hazardous drugs,
Administration/Handling Solutions ] o
and a face shield or a combination of a mask

and safety glasses.[4]

Two pairs of chemotherapy gloves, disposable
Spill CI gown, shoe covers, safety goggles, and a
ill Cleanu
P P NIOSH-approved respirator. A spill kit must be

readily available.[1][2]

_ Two pairs of chemotherapy gloves and a
Waste Disposal )
disposable gown.

Standard Operating Procedure for Handling
Carfilzomib

The following workflow outlines the key steps for the safe handling of Carfilzomib in a
laboratory setting, from preparation to disposal.
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Standard Operating Procedure for Handling Carfilzomib

Preparation
- Confirm availability of SDS
- Don appropriate PPE
- Prepare handling area (e.g., fume hood)

roceed to

Reconstitution
- Aseptically reconstitute with sterile water
- Gently swirl/invert to dissolve, do not shake
- Visually inspect for particulates

roceed to

Handling/Use
- Conduct all manipulations within a C-PEC
- Avoid aerosol generation
- Use a closed system transfer device (CSTD) if possible

fter use

Decontamination
- Decontaminate all surfaces after use
- Clean equipment thoroughly

Finally

Waste Disposal
- Dispose of all contaminated materials (vials, PPE, etc.) in designated hazardous waste containers
- Follow institutional and regulatory guidelines for disposal

Click to download full resolution via product page
Caption: Standard Operating Procedure for Handling Carfilzomib.

Spill Management Protocol

In the event of a Carfilzomib spill, immediate and appropriate action is necessary to contain the
material and decontaminate the area.
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Step

Action

1. Evacuate and Secure

Immediately alert others in the area. Evacuate
the immediate vicinity of the spill. Restrict

access to the contaminated area.

2. Don PPE

Put on the appropriate personal protective
equipment for spill cleanup, including a
respirator.[2]

3. Contain the Spill

If the spill involves a powder, gently cover it with
damp absorbent material to avoid generating
dust.[2] For liquids, surround the spill with

absorbent material.

4. Clean the Spill

Carefully collect the absorbent material and any
contaminated debris. Clean the spill area with
an appropriate cleaning agent, working from the

outer edge of the spill inwards.

5. Decontaminate

Thoroughly decontaminate the spill area and

any equipment used for cleanup.

6. Dispose of Waste

Place all contaminated materials, including PPE,

into a designated hazardous waste container.[2]

7. Report

Report the spill to the appropriate safety
personnel and complete any necessary

documentation.

Emergency Spill Response Workflow

The following diagram illustrates the decision-making process and actions to be taken in the

event of a Carfilzomib spill.
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Carfilzomib Spill Response Workflow

Assess Spill
- Powder or Liquid?
- Quantity?

'

Evacuate Area &
Alert Others

'

Don Spill Response PPE

l

Contain Spill
- Cover powder with damp absorbent
- Surround liquid with absorbent

'

Clean Up Spill Material

l

Decontaminate Area & Equipment

Dispose of all contaminated waste

Report Incident

Click to download full resolution via product page

Caption: Carfilzomib Spill Response Workflow.
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First Aid Measures

In case of exposure to Carfilzomib, the following first aid measures should be taken

immediately.
Exposure Route First Aid Procedure
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[5][6]

Remove contaminated clothing immediately.
) Wash the affected area with soap and plenty of
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[7][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact . i
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][7]

[5]

Do NOT induce vomiting. Wash out the mouth

_ with water. Never give anything by mouth to an
Ingestion , . . .

unconscious person. Seek immediate medical

attention.[5][6]

Storage and Disposal

Proper storage and disposal of Carfilzomib are critical to maintaining a safe laboratory
environment.

o Storage: Unopened vials of Carfilzomib should be stored in a refrigerator at 2°C to 8°C (36°F
to 46°F).[9][10] Vials should be kept in their original packaging to protect them from light.[9]
[10]

o Disposal: All waste materials, including unused product, contaminated PPE, and cleaning
materials, must be disposed of as hazardous waste in accordance with federal, state, and
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local regulations.[2][7] Do not pool unused portions from vials; discard any remaining
solution in a single-dose vial.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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